Cas no 1807024-73-2 (2-Bromo-4-chloro-3-(chloromethyl)pyridine)

• Product Name: 2-Bromo-4-chloro-3-(chloromethyl)pyridine
• CAS No: 1807024-73-2
• MF: C₆H₄BrCl₂N
• MW: 240.912658691406
• CID: 4900160
• Update Time: 2025-07-23

2-Bromo-4-chloro-3-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-3-(chloromethyl)pyridine

• Inchi： 1S/C6H4BrCl2N/c7-6-4(3-8)5(9)1-2-10-6/h1-2H,3H2
• InChI Key： QSDQISHZVCNSAK-UHFFFAOYSA-N
• SMILES： BrC1C(CCl)=C(C=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-chloro-3-(chloromethyl)pyridine

Professional Introduction to 2-Bromo-4-chloro-3-(chloromethyl)pyridine (CAS No. 1807024-73-2)

2-Bromo-4-chloro-3-(chloromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1807024-73-2, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, and its structural motifs make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 2-Bromo-4-chloro-3-(chloromethyl)pyridine consists of a pyridine core substituted with bromine at the 2-position, chlorine at the 4-position, and a chloromethyl group at the 3-position. This unique arrangement of halogen atoms and functional groups provides multiple reactive sites, enabling diverse chemical transformations. Such structural features are highly conducive to further functionalization, making it a preferred building block for medicinal chemists.

In recent years, 2-Bromo-4-chloro-3-(chloromethyl)pyridine has been extensively studied for its potential applications in drug discovery. Its bromo and chloro substituents are particularly useful for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl, vinyl, or amino groups, expanding the structural diversity of derived compounds. Additionally, the chloromethyl group can undergo nucleophilic addition reactions, enabling the formation of ethers, thioethers, or amines.

One of the most compelling applications of 2-Bromo-4-chloro-3-(chloromethyl)pyridine is in the development of novel therapeutic agents. Researchers have leveraged its reactivity to synthesize kinase inhibitors, antiviral compounds, and anti-inflammatory drugs. For instance, studies have demonstrated its utility in generating pyridine-based scaffolds that mimic natural product structures known for their pharmacological activity. The ability to modify the core pyridine ring while maintaining bioactivity has made this compound an indispensable tool in high-throughput screening campaigns.

Advances in computational chemistry have further enhanced the utility of 2-Bromo-4-chloro-3-(chloromethyl)pyridine. Molecular modeling studies suggest that derivatives of this compound exhibit favorable interactions with biological targets due to their optimized steric and electronic properties. By integrating machine learning algorithms with traditional synthetic methodologies, researchers can predict novel derivatives with enhanced potency and selectivity. This interdisciplinary approach has accelerated the discovery pipeline for next-generation therapeutics.

The agrochemical sector has also benefited from the versatility of 2-Bromo-4-chloro-3-(chloromethyl)pyridine. Its derivatives have been explored as precursors to herbicides and fungicides, where halogenated pyridines are known to exhibit potent biological activity against plant pathogens. Recent patents highlight its role in developing environmentally sustainable agrochemicals that balance efficacy with reduced ecological impact.

From a synthetic chemistry perspective, 2-Bromo-4-chloro-3-(chloromethyl)pyridine exemplifies the importance of functional group interplay in designing efficient synthetic routes. The presence of bromine and chlorine allows for sequential functionalization without extensive purification steps, streamlining multi-step syntheses. This efficiency is particularly valuable in industrial settings where cost-effectiveness and scalability are critical considerations.

The growing interest in 2-Bromo-4-chloro-3-(chloromethyl)pyridine is reflected in its increasing demand across academic institutions and pharmaceutical companies worldwide. Collaborative research initiatives aim to uncover new applications and optimize synthetic protocols for this versatile intermediate. As the field progresses, it is anticipated that 2-Bromo-4-chloro-3-(chloromethyl)pyridine will continue to play a pivotal role in innovation within medicinal chemistry and agrochemistry.

In conclusion, 2-Bromo-4-chloro-3-(chloromethyl)pyridine (CAS No. 1807024-73-2) is a cornerstone compound in modern chemical synthesis. Its unique structural features enable diverse modifications, making it indispensable for drug discovery and agricultural applications. With ongoing research efforts focused on optimizing its utility and expanding its scope, this compound is poised to remain at the forefront of chemical innovation for years to come.